Cas no 2231676-31-4 (methyl 3-[2-(p-tolylsulfonyloxy)ethoxy]cyclobutanecarboxylate)

• Product Name: methyl 3-[2-(p-tolylsulfonyloxy)ethoxy]cyclobutanecarboxylate
• CAS No: 2231676-31-4
• MF: C₁₅H₂₀O₆S
• MW: 328.380703926086
• CID: 5290000
• Update Time: 2026-03-10

methyl 3-[2-(p-tolylsulfonyloxy)ethoxy]cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{2-[(4-methylbenzenesulfonyl)oxy]ethoxy}cyclobutane-1-carboxylate
• methyl 3-[2-(p-tolylsulfonyloxy)ethoxy]cyclobutanecarboxylate

• Inchi： 1S/C15H20O6S/c1-11-3-5-14(6-4-11)22(17,18)21-8-7-20-13-9-12(10-13)15(16)19-2/h3-6,12-13H,7-10H2,1-2H3
• InChI Key： NDQZJKZODXYBBR-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CC(OCCOS(C2=CC=C(C)C=C2)(=O)=O)C1

Additional information on methyl 3-[2-(p-tolylsulfonyloxy)ethoxy]cyclobutanecarboxylate

Methyl 3-[2-(p-tolylsulfonyloxy)ethoxy)cyclobutanecarboxylate (CAS No. 2231676-31-4): A Comprehensive Overview

Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate, with the CAS number 2231676-31-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further investigation in various therapeutic applications.

The molecular structure of Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate features a cyclobutane ring substituted with an ester group and an ethoxy chain terminated by a p-tolylsulfonyloxy moiety. This distinctive architecture suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of the p-tolylsulfonyloxy group in Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate is particularly noteworthy, as this moiety is known to enhance binding affinity and selectivity towards certain enzymes and receptors. This feature has made it a promising candidate for the development of drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

Recent studies have highlighted the potential of Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate in inhibiting specific enzymes involved in pain signaling pathways. The cyclobutane ring, a rigid aromatic-like structure, contributes to the compound's stability and bioavailability, while the ester group provides a site for further chemical modifications to optimize pharmacokinetic profiles. These attributes make it an attractive scaffold for designing next-generation therapeutics.

The synthesis of Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also highlight the expertise required to produce such molecules at scale.

In vitro studies have demonstrated that Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate exhibits potent activity against several target proteins relevant to human health. Its ability to interact with these targets suggests potential therapeutic benefits in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. Additionally, preliminary data indicate that this compound may have fewer side effects compared to existing treatments due to its high selectivity for biological targets.

The development of Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate as a drug candidate is part of a broader effort to discover and develop innovative therapeutics that address unmet medical needs. The compound's unique structural features and promising pharmacological properties position it as a key player in future drug discovery initiatives. As research continues, further insights into its mechanism of action and potential applications are expected to emerge, paving the way for new treatment strategies.

The role of computational chemistry and molecular modeling in understanding the behavior of Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate cannot be overstated. These tools have enabled researchers to predict how the compound interacts with biological targets at an atomic level, providing valuable insights into its pharmacological effects. Such computational approaches are increasingly integral to modern drug discovery pipelines, complementing traditional experimental methods.

The future prospects for Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate are bright, with ongoing research aimed at optimizing its chemical structure for improved efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, bringing new treatments to patients in need. As our understanding of biological systems continues to evolve, compounds like Methyl 3-[2-(p-tolylsulfonyloxyethoxy)cyclobutanecarboxylate will play a crucial role in addressing complex diseases.